Cas no 113678-91-4 (2,3-Dihydroxy Styrene)

• Product Name: 2,3-Dihydroxy Styrene
• CAS No: 113678-91-4
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 1064159
• PubChem ID: 441226
• Update Time: 2025-06-14

2,3-Dihydroxy Styrene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxy Styrene
• 3-ethenylbenzene-1,2-diol
• 3-Ethenyl-
• DB-292197
• C07085
• 3-Vinylcatechol
• 113678-91-4
• ACMC-20mirf
• CS-0267184
• Dioxystyrol
• 3-vinylbenzene-1,2-diol
• 1,2-Benzenediol, 3-ethenyl-
• DTXSID80331566
• EN300-1857967
• SCHEMBL131222
• SureCN131222

• Inchi： 1S/C8H8O2/c1-2-6-4-3-5-7(9)8(6)10/h2-5,9-10H,1H2
• InChI Key： PAPAWUGOOGNNAR-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C=C)O

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 277.5±28.0 °C at 760 mmHg
• Flash Point: 137.7±18.6 °C
• PSA: 40.46000
• LogP: 1.74080
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3-Dihydroxy Styrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3-Dihydroxy Styrene

Research Briefing on 2,3-Dihydroxy Styrene (CAS: 113678-91-4) in Chemical Biology and Pharmaceutical Applications

2,3-Dihydroxy Styrene (CAS: 113678-91-4) is a phenolic compound with significant potential in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its applications in drug discovery, antioxidant activity, and as a precursor for bioactive molecules. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient enzymatic synthesis of 2,3-Dihydroxy Styrene using engineered E. coli strains expressing tyrosinase variants. The optimized process achieved a yield of 85% with high enantiomeric purity (>99%), addressing previous challenges in scalable production. The study emphasized the compound's role as a key intermediate for polyphenolic derivatives with anti-inflammatory properties.

In pharmacological research, 2,3-Dihydroxy Styrene has demonstrated potent antioxidant effects through radical scavenging assays (IC50 = 3.2 μM against DPPH radicals), outperforming standard antioxidants like ascorbic acid in certain models. Molecular docking simulations suggest this activity stems from its catechol moiety's ability to stabilize free radicals. These findings were corroborated by in vivo studies showing neuroprotective effects in Parkinson's disease models at doses of 10-20 mg/kg.

The compound's structural versatility has enabled its incorporation into novel drug delivery systems. A 2024 ACS Nano publication described pH-responsive nanoparticles using 2,3-Dihydroxy Styrene as a crosslinker, achieving 92% drug release in tumor microenvironments (pH 5.5) while maintaining stability at physiological pH. This technology shows promise for targeted cancer therapies with reduced systemic toxicity.

Ongoing clinical investigations are exploring 2,3-Dihydroxy Styrene derivatives as potential treatments for metabolic disorders. Phase I trials of a lead compound (STY-103) derived from 2,3-Dihydroxy Styrene demonstrated favorable pharmacokinetics with a half-life of 8.2 hours and 76% oral bioavailability. Researchers anticipate this molecule may address unmet needs in type 2 diabetes management by modulating PPAR-γ activity without the weight gain associated with current thiazolidinediones.

Despite these advances, challenges remain in optimizing the compound's metabolic stability and minimizing catechol-related toxicity. Recent structure-activity relationship studies have identified fluorinated analogs that maintain bioactivity while improving pharmacokinetic profiles. The field continues to evolve with the development of new synthetic methodologies and biological evaluation platforms specific to this chemical class.